molecular formula C11H16O4 B8590468 Diethyl 2-methyl-2-propargyl-malonate

Diethyl 2-methyl-2-propargyl-malonate

Cat. No. B8590468
M. Wt: 212.24 g/mol
InChI Key: BAFKITGIBLTYMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl 2-methyl-2-propargyl-malonate is a useful research compound. Its molecular formula is C11H16O4 and its molecular weight is 212.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality Diethyl 2-methyl-2-propargyl-malonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Diethyl 2-methyl-2-propargyl-malonate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Diethyl 2-methyl-2-propargyl-malonate

Molecular Formula

C11H16O4

Molecular Weight

212.24 g/mol

IUPAC Name

diethyl 2-methyl-2-prop-2-ynylpropanedioate

InChI

InChI=1S/C11H16O4/c1-5-8-11(4,9(12)14-6-2)10(13)15-7-3/h1H,6-8H2,2-4H3

InChI Key

BAFKITGIBLTYMM-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)(CC#C)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

At 35° to 40° to C., with stirring, 174 g (1.0 ml) of diethyl methylmalonate are added dropwise to an alkoxide solution (prepared from 23 g of sodium and 800 ml of absolute ethanol), the mixture is stirred for a further hour and then at 45° C. 130.8 g (1.1 mol) of propargyl bromide are added dropwise. The mixture is refluxed for a further 2 hours. After cooling the precipitated sodium bromide is separated by suction filtering and the filtrate is substantially evaporated in vacuo. The residue is stirred into ice water and the aqueous solution is extracted several times with ether. The combined organic phases are dried and evaporated to dryness in vacuo. The resulting oil is used in the next stage without any further purification.
Quantity
1 mL
Type
reactant
Reaction Step One
[Compound]
Name
alkoxide
Quantity
800 mL
Type
solvent
Reaction Step One
Quantity
130.8 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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